Cas no 6728-31-0 (cis-4-Heptenal)

• Product Name: cis-4-Heptenal
• CAS No: 6728-31-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00014682
• CID: 505781
• PubChem ID: 87570909
• Update Time: 2025-04-19

cis-4-Heptenal Chemical and Physical Properties

Names and Identifiers

• 4-Heptenal, (4Z)-
• Cis-4-Heptenal
• cis-4-Hepten-1-al
• ( Z)-Hept-4-enal
• (4Z)-4-Heptenal
• (Z)-4-Hepten-1-al
• (Z)-4-Heptenal
• 4-(Z)-Heptenal
• Hept-4(Z)-enal
• Hept-cis-4-enal
• 4-Heptenal,(Z)- (8CI)
• (4Z)-Heptenal
• 4-cis-Heptenal
• cis-4-Heptenal

• MDL： MFCD00014682
• Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h3-4,7H,2,5-6H2,1H3/b4-3-
• InChI Key： VVGOCOMZRGWHPI-ARJAWSKDSA-N
• SMILES： CC/C=C\CCC=O

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 0.850 g/mL at 20 °C(lit.)
• Melting Point: -53.35°C (estimate)
• Boiling Point: 58°C/21mmHg(lit.)
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• Refractive Index: n20/D 1.434
• PSA: 17.07
• LogP: 1.93170
• FEMA: 3289 | 4-HEPTENAL

cis-4-Heptenal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1989 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16: keep away from fire source.
• FLUKA BRAND F CODES：10-23
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents